5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-N-({[(2,4-dichlorobenzyl)oxy]amino}methylene)-4,5-dihydro-3-isoxazolecarboxamide

• IUPAC Name: 5-[[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]methyl]-N-[(E)-(2,4-dichlorophenyl)methoxyiminomethyl]-4,5-dihydro-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H15Cl3F3N5O3/c20-12-2-1-10(14(21)4-12)8-32-29-9-28-18(31)16-5-13(33-30-16)7-27-17-15(22)3-11(6-26-17)19(23,24)25/h1-4,6,9,13H,5,7-8H2,(H,26,27)(H,28,29,31)
• InChI Key: ZQLMWOJUILKAGL-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1C(=O)NC=NOCC2=C(C=C(C=C2)Cl)Cl)CNC3=C(C=C(C=N3)C(F)(F)F)Cl
• Isomeric SMILES: C1C(ON=C1C(=O)N/C=N/OCC2=C(C=C(C=C2)Cl)Cl)CNC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C19H15Cl3F3N5O3
• Molecular Weight: 524.7 g/mol

Description

The compound “5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-N-({[(2,4-dichlorobenzyl)oxy]amino}methylene)-4,5-dihydro-3-isoxazolecarboxamide” is a complex organic molecule. It contains a trifluoromethylpyridine (TFMP) moiety, which is a key structural motif in active agrochemical and pharmaceutical ingredients.

Synthesis Analysis

The synthesis of TFMP derivatives has been extensively studied. The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride, prepared from 2,5-CTF, is achieved in the final synthesis step.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups including a trifluoromethyl group, a pyridine ring, and an isoxazole ring. The trifluoromethyl group and the pyridine ring are thought to contribute to the unique physicochemical properties of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The trifluoromethyl group, the pyridine ring, and the isoxazole ring can all participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group and the pyridine ring are likely to impart unique properties to the compound.

Scientific Research Applications

Crop Protection

The trifluoromethylpyridine (TFMP) moiety plays a crucial role in protecting crops from pests. Notably, fluazifop-butyl, the first TFMP derivative introduced to the agrochemical market, has paved the way for more than 20 new TFMP-containing agrochemicals with ISO common names. .

Pharmaceutical Applications

Several TFMP derivatives find applications in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have been granted market approval, and additional candidates are currently undergoing clinical trials. .

Veterinary Medicine

Apart from pharmaceuticals, TFMP derivatives are also used in veterinary medicine. Two veterinary products containing the TFMP moiety have received market approval. .

Intermediate Synthesis

The synthesis of 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF), a key intermediate for fluazifop production, is achievable in good yield via a simple one-step reaction. .

Functional Materials

Beyond agrochemicals and pharmaceuticals, TFMP derivatives may find applications in functional materials. .

Vapor-Phase Reactions

Research into vapor-phase reactions involving TFMP may lead to innovative applications. .

Future Directions

The future directions for research on this compound and its derivatives are promising. It is expected that many novel applications of TFMP will be discovered in the future. The major use of TFMP derivatives is currently in the protection of crops from pests, but they are also used in the pharmaceutical and veterinary industries.